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Compound of Interest

Compound Name:
6-cyclopropyl-N,N-dimethyl-1,3,5-

triazine-2,4-diamine

CAS No.: 634165-96-1

Cat. No.: B1275316

Get Quote

An Important Note on Chemical Identity: Initial research indicates a lack of publicly available

solubility data for the specific compound 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-
diamine. However, extensive data exists for the structurally similar and widely studied

insecticide, Cyromazine (N-cyclopropyl-1,3,5-triazine-2,4,6-triamine). This guide will focus on

the solubility of Cyromazine, providing a robust framework for researchers and professionals

working with related chemical structures. The principles and methodologies discussed herein

offer a valuable starting point for investigating the solubility of 6-cyclopropyl-N,N-dimethyl-
1,3,5-triazine-2,4-diamine.

Introduction: The Critical Role of Solubility in
Application and Development
Cyromazine is a triazine-based insect growth regulator renowned for its efficacy against

dipteran larvae.[1][2][3] Its mode of action involves disrupting the molting and pupation

processes of insects.[3] The solubility of an active pharmaceutical ingredient (API) or an
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agricultural chemical like Cyromazine is a cornerstone of its formulation, delivery, and ultimate

bioavailability. Understanding its behavior in various organic solvents is paramount for:

Formulation Development: Creating stable and effective solutions, suspensions, or

emulsifiable concentrates.[4][5]

Analytical Method Development: Establishing reliable quantification techniques using

methods like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-

Mass Spectrometry (GC-MS).[6][7]

Purification and Crystallization: Optimizing processes for isolating the pure compound during

manufacturing.[8]

Toxicological and Environmental Fate Studies: Assessing the compound's distribution and

persistence in different matrices.

This guide provides a comprehensive overview of the solubility of Cyromazine in organic

solvents, underpinned by its physicochemical properties and established analytical

methodologies.

Physicochemical Properties Governing Solubility
The solubility of a compound is intrinsically linked to its molecular structure. Key properties of

Cyromazine that dictate its interaction with organic solvents include:
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Property Value Source

Molecular Formula C₆H₁₀N₆ [9][10][11]

Molecular Weight 166.19 g/mol [10][12]

Melting Point 219-222 °C [1][13]

pKa 5.2 (moderately basic) [14][15]

logP (Octanol-Water Partition

Coefficient)
-0.061 at 25°C [15]

Hydrogen Bond Donors 3 [9]

Hydrogen Bond Acceptors 6 [9]

Cyromazine's low logP value indicates its relatively hydrophilic nature, which explains its

moderate solubility in water.[9][14][15] The presence of multiple nitrogen atoms and amino

groups allows for significant hydrogen bonding, both as a donor and an acceptor.[9] This

characteristic is a primary determinant of its solubility in protic and polar aprotic solvents.

Quantitative Solubility of Cyromazine in Organic
Solvents
The following table summarizes the available quantitative data for the solubility of Cyromazine

in a range of organic solvents. It is important to note that solubility can be temperature-

dependent.
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Solvent Solubility (g/kg) at 20°C Solvent Type

Methanol 22 Polar Protic

Isopropanol 2.5 Polar Protic

Acetone 1.7 Polar Aprotic

n-Octanol 1.2 Polar Protic

Dichloromethane 0.25 Polar Aprotic

Toluene 0.015 Non-polar

Hexane 0.0002 Non-polar

Source: PubChem CID 47866[9]

Qualitative data also indicates solubility in Dimethyl Sulfoxide (DMSO).[12]

Interpretation of Solubility Data:

The data clearly demonstrates that Cyromazine's solubility is highest in polar protic solvents

like methanol, which can engage in hydrogen bonding with the triazine rings and amino groups.

Its solubility decreases significantly in less polar and non-polar solvents. This trend is

consistent with the "like dissolves like" principle, where the polar nature of Cyromazine favors

interaction with polar solvent molecules.

Experimental Determination of Solubility: A
Validated Protocol
For researchers seeking to determine the solubility of Cyromazine or its analogues in novel

solvent systems, the following protocol outlines a reliable and self-validating approach.

Principle: The Isothermal Shake-Flask Method
This widely accepted method involves creating a saturated solution of the compound at a

constant temperature and then quantifying the concentration of the dissolved solute in the

supernatant.
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Materials and Equipment
Analytical balance (± 0.1 mg)

Vials with screw caps

Constant temperature orbital shaker or water bath

Centrifuge

Calibrated pipettes

HPLC system with a UV detector

Syringe filters (0.22 µm)

Volumetric flasks

Step-by-Step Methodology
Preparation of a Saturated Solution:

Add an excess amount of Cyromazine to a vial containing a known volume of the desired

organic solvent. The excess solid is crucial to ensure saturation.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C) and agitate

for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation:

After the equilibration period, allow the vials to stand undisturbed at the same constant

temperature for a short period to allow the undissolved solid to settle.

Centrifuge the vials at a high speed to pellet the remaining solid.

Sample Collection and Dilution:
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Carefully withdraw an aliquot of the clear supernatant using a calibrated pipette.

Immediately filter the aliquot through a 0.22 µm syringe filter to remove any remaining

micro-particulates.

Accurately dilute the filtered supernatant with a suitable solvent (often the mobile phase of

the analytical method) to a concentration within the calibration range of the analytical

instrument.

Quantification by HPLC-UV:

Prepare a series of calibration standards of known Cyromazine concentrations.

Analyze the standards and the diluted sample using a validated HPLC-UV method. A

common detection wavelength is 214 nm or 230 nm.[6][7]

Construct a calibration curve by plotting the peak area versus the concentration of the

standards.

Determine the concentration of Cyromazine in the diluted sample from the calibration

curve.

Calculation of Solubility:

Calculate the original concentration in the saturated supernatant, accounting for the

dilution factor.

Express the solubility in appropriate units, such as g/L or mg/mL.

Experimental Workflow Diagram
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Preparation

Separation

Analysis

Add excess Cyromazine to solvent

Equilibrate at constant temperature (e.g., 24h)

Centrifuge to pellet solid

Collect and filter supernatant

Dilute supernatant

Quantify by HPLC-UV

Calculate solubility

Click to download full resolution via product page

Caption: Isothermal shake-flask solubility determination workflow.

Conclusion: From Data to Application
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The solubility of Cyromazine in organic solvents is well-characterized, showing a strong

dependence on solvent polarity and hydrogen bonding capacity. While direct data for 6-
cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is not readily available, the information

and methodologies presented for Cyromazine provide a robust foundation for researchers. By

understanding the physicochemical drivers of solubility and employing validated experimental

protocols, scientists and drug development professionals can effectively navigate the

challenges of formulation, analysis, and purification for this important class of triazine

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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